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Compound of Interest

Compound Name: [Met5]-Enkephalin, amide TFA

Cat. No.: B10775154 Get Quote

Essential Safety and Handling Guide for [Met5]-
Enkephalin, amide TFA
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling [Met5]-Enkephalin, amide TFA. Adherence to these

procedures is vital for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Assessment and Personal Protective
Equipment (PPE)
While [Met5]-Enkephalin, amide TFA is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), a comprehensive safety approach is recommended

due to its nature as a bioactive peptide and the presence of trifluoroacetic acid (TFA).[1] The

full toxicological properties of many research chemicals are not always completely understood.

Therefore, following standard prudent laboratory practices is essential.

Recommended Personal Protective Equipment:
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PPE Category Item Specification and Use

Hand Protection Nitrile Gloves

Wear two pairs of nitrile gloves

when handling the solid

compound and its solutions.

Change gloves immediately if

contaminated. For chemicals

of unknown toxicity, a flexible

laminate glove can be worn

under a heavy-duty, chemically

resistant outer glove.[2]

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect from dust

particles and accidental

splashes of solutions.[2][3]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn at all times to

protect skin and personal

clothing from contamination.[1]

[2]

Respiratory Protection Not generally required

Handling should be performed

in a chemical fume hood to

avoid inhalation of the

powdered form. If a fume hood

is unavailable, a fitted N95

respirator may be considered.

Operational Plan: Handling and Reconstitution
Handling Powdered [Met5]-Enkephalin, amide TFA:

Handling of the lyophilized powder presents the highest risk of inhalation and contamination.

Engineering Controls: All manipulations of the powdered compound, especially weighing,

must be conducted in a certified chemical fume hood or a biological safety cabinet to

minimize inhalation exposure.[4]
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Weighing Procedure:

Designate a specific area within the fume hood for handling the powder.

Tare a clean, empty microcentrifuge tube or vial on a balance.

Inside the fume hood, carefully transfer the desired amount of the powder to the tared

container.

Close the container securely before removing it from the fume hood.

Storage: Lyophilized peptides should be stored at -20°C or colder in a desiccator to protect

from moisture and light.[5]

Reconstitution:

Allow the vial of the powdered peptide to warm to room temperature before opening to

prevent condensation.

Use a sterile syringe to add the appropriate solvent (e.g., sterile water or a buffer) to the vial.

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking,

which can cause degradation.

For storage of the reconstituted peptide solution, it is recommended to aliquot it into smaller

volumes to avoid repeated freeze-thaw cycles and store at -20°C or below.[5]

Disposal Plan
The disposal of [Met5]-Enkephalin, amide TFA and its containers must adhere to institutional

and local regulations for chemical waste. The trifluoroacetic acid (TFA) component necessitates

that this compound be treated as hazardous waste.

Solid Waste: All disposable materials that have come into contact with the peptide, such as

gloves, weigh boats, and pipette tips, should be collected in a designated, sealed hazardous

waste bag.
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Liquid Waste: Unused or contaminated solutions of the peptide should be collected in a

clearly labeled, sealed hazardous waste container. Trifluoroacetic acid waste should not be

poured down the drain.[6][7] The waste container should be stored in a secondary

containment bin in a well-ventilated area, away from incompatible materials like bases and

oxidizers.[6]

Sharps: Needles and syringes used for reconstitution should be disposed of in an approved

sharps container.

Experimental Workflow and Safety Procedures
The following diagram illustrates the key steps and safety precautions for handling [Met5]-
Enkephalin, amide TFA from receipt to disposal.
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Workflow for Safe Handling of [Met5]-Enkephalin, amide TFA
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Caption: Workflow for the safe handling of [Met5]-Enkephalin, amide TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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